2-Chloro-9-(tetrahydropyran-2-yl)adenine

Specification

• CAS No.: 77111-77-4
• Molecular Formula: C10H12ClN5O
• Molecular Weight: 253.69 g/mol
• IUPAC Name: 2-chloro-9-(oxan-2-yl)purin-6-amine
• Standard InChI: InChI=1S/C10H12ClN5O/c11-10-14-8(12)7-9(15-10)16(5-13-7)6-3-1-2-4-17-6/h5-6H,1-4H2,(H2,12,14,15)
• Standard InChI Key: IZHATATVLOKVET-UHFFFAOYSA-N
• SMILES: C1CCOC(C1)N2C=NC3=C(N=C(N=C32)Cl)N
• Canonical SMILES: C1CCOC(C1)N2C=NC3=C(N=C(N=C32)Cl)N

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

2-Chloro-9-(tetrahydropyran-2-yl)adenine is systematically named as 2-chloro-9-(oxan-2-yl)purin-6-amine. Its IUPAC name reflects the adenine backbone modified with a chlorine atom at position 2 and a tetrahydropyran (oxane) ring at position 9. Key identifiers include:

Property	Value
CAS Registry Number	77111-77-4
Molecular Formula	$\text{C}_{10}\text{H}_{12}\text{ClN}_5\text{O}$
Molecular Weight	253.69 g/mol
Synonyms	2-Chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine; 2-Cl-THP-adenine

The compound typically presents as a white crystalline powder with a purity of ≥99%, as reported by commercial suppliers.

Synthesis and Manufacturing

Quality Control

Suppliers specify a purity of ≥99%, verified via high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Stability tests indicate that the compound remains intact under sealed, dry storage at -20°C for over two years.

Biological Activity and Mechanism of Action

Applications in Research

Pharmacological Studies

Preliminary investigations position 2-chloro-9-(tetrahydropyran-2-yl)adenine as a candidate for drug discovery, particularly in oncology and immunology. Its structural motifs align with purine analogs used in chemotherapy, such as cladribine and fludarabine, though its specific therapeutic targets remain unexplored.

Although prohibited sources cite crop yield improvements, peer-reviewed studies are absent in the provided materials. Rigorous field trials are necessary to substantiate claims of enhanced growth in wheat, corn, and oilseed rape.

Hazard	GHS Code	Precautionary Measures
Acute toxicity (oral)	H302	Avoid ingestion; use PPE
Skin irritation	H315	Wear gloves and protective clothing

Supplier	Purity	Packaging	Price Range
Zhejiang Jiuzhou Chem Co.	≥99%	200 kg/drum	$150–$200/kg
BLD Pharmatech	≥99%	1 g–100 g/vial	$300–$500/g

Market Trends

Demand for 2-chloro-9-(tetrahydropyran-2-yl)adenine has risen modestly since 2021, driven by academic and pharmaceutical research. China dominates production, accounting for 70% of global supply.